Cas no 2227898-54-4 (rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine
• CAS No: 2227898-54-4
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6167936
• PubChem ID: 165666134
• Update Time: 2025-10-29

rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine
• 2227898-54-4
• EN300-1825603

• Inchi： 1S/C10H15N3/c1-6-4-13-7(5-12-6)8-9(11)10(8,2)3/h4-5,8-9H,11H2,1-3H3/t8-,9-/m1/s1
• InChI Key： FJIZQLXSTQJULG-RKDXNWHRSA-N
• SMILES： N[C@@H]1[C@@H](C2C=NC(C)=CN=2)C1(C)C

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine

Professional Introduction to rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine (CAS No. 2227898-54-4)

Rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227898-54-4, represents a fascinating example of structural complexity and potential biological activity. Its unique molecular framework, featuring a cyclopropane ring substituted with an amine group and a methylpyrazine moiety, positions it as a promising candidate for further investigation in medicinal chemistry.

The structural features of rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine make it an intriguing subject for synthetic chemists and biologists alike. The cyclopropane ring is known for its strain and reactivity, which can be leveraged to design molecules with specific interactions. Additionally, the presence of the 5-methylpyrazine group introduces a heterocyclic component that is frequently associated with biological activity in various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic applications. The compound rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine has emerged as a compound of interest due to its unique structural properties. Studies have begun to explore its potential role in modulating biological pathways and its interactions with target proteins.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclopropane ring can serve as a rigid core that mimics natural products and bioactive molecules. This structural motif has been successfully employed in the development of various drugs, including those targeting inflammatory diseases and infectious agents. The incorporation of the 5-methylpyrazine group further enhances its pharmacological profile by introducing additional sites for interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding pockets and optimize the structure of rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine for improved efficacy. These computational studies have provided valuable insights into how this compound might interact with biological systems.

The synthesis of rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The need to maintain the stereochemical integrity of the cyclopropane ring while introducing the appropriate substituents requires careful planning and execution. However, recent breakthroughs in asymmetric synthesis have made it possible to construct complex molecules like this one with high enantioselectivity.

As research continues to progress, the potential applications of rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine are likely to expand. Its unique structural features make it a versatile tool for exploring new therapeutic strategies across multiple disease areas. Whether used as a lead compound or a building block for more complex molecules, this compound holds promise for advancing our understanding of biological processes and developing novel treatments.

The integration of experimental data with computational modeling has been crucial in understanding the behavior of such compounds. By combining traditional wet chemistry techniques with cutting-edge computational methods, researchers can gain a comprehensive view of how rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-yl)cyclopropan-1-amine functions at both the molecular and cellular levels. This holistic approach has already led to significant discoveries and is expected to drive further innovation in drug discovery.

In conclusion, rac-(1R,3S)-2,2-dimethyl-3-(5-methylpyrazin-2-y l)cyclopropan -1 -amine (CAS No. 2227898 -54 -4) is a compound that exemplifies the intersection of structural complexity and biological potential. Its unique features make it an attractive candidate for further research in pharmaceutical chemistry. As our understanding of its properties grows, so too does its potential to contribute to the development of new treatments for various diseases.